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Introduction

Woodtide (AS-61743) is a synthetic peptide that serves as a crucial tool for researchers
studying the DYRK (dual-specificity tyrosine-phosphorylation-regulated kinase) family of protein
kinases. Specifically, it is a well-characterized substrate for DYRK1A, a kinase implicated in a
variety of cellular processes and linked to several human diseases, including Down syndrome
and certain cancers. This technical guide provides a comprehensive overview of the
commercial sources for Woodtide, its biochemical properties, and detailed protocols for its use
in in-vitro kinase assays.

Biochemical Properties and Specifications

Woodetide is a peptide derived from the sequence of the human transcription factor FKHR
(Forkhead in Rhabdomyosarcoma), also known as FOXOL1. The peptide corresponds to
residues 324-334 of FKHR and includes two additional lysine residues at the N-terminus to
facilitate its binding to phosphocellulose paper, a common method for separating
phosphorylated from non-phosphorylated peptides in kinase assays.[1][2]
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The sequence and chemical properties of Woodtide are summarized in the table below.

Property Value

H-Lys-Lys-lle-Ser-Gly-Arg-Leu-Ser-Pro-lle-Met-

Sequence (3-letter code) Thr-Glu-GIn-NH2[]
r-Glu-Gln-

Sequence (1-letter code) KKISGRLSPIMTEQ-NH2[1]
Molecular Formula C68H123N21020S[1]

] 1586.93 g/mol (calculated)[3], ~1587 g/mol
Molecular Weight )

(reported by suppliers)[1]

Purity Typically 295% as determined by HPLC[1][4]
Form Lyophilized powder[1]
Storage Conditions -20°C[1]

Commercial Availability

Woodtide (AS-61743) is available from several commercial suppliers, ensuring its accessibility
for the research community. The following table summarizes the key information from
prominent vendors.
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. Catalog . .
Supplier Product Name Purity Quantity
Number
Forkhead >95% (Peak
Anaspec AS-61743 derived peptide, Area by HPLC) 1 mg[1]
Woodtide [1]
. ) Not explicitly Not explicitly
Merck Millipore 12-434 Woodtide
stated stated
Forkhead
] ) Not explicitly
Eurogentec AS-61743 derived peptide, 1 mg[5]
) stated
Woodtide
) Forkhead >95% (Peak
Cambridge ] ]
o ANA61743 derived Peptide, Area by HPLC) 1 mg[4]
Bioscience _
Woodtide [4]
Forkhead -
) ) ) Not explicitly
Elabscience E-PP-1157 derived peptide, > 95%3]
) stated
Woodtide

The DYRK1A-FKHR Signaling Pathway

Woodtide's utility as a research tool stems from its role as a substrate for DYRK1A, allowing
for the specific measurement of this kinase's activity. DYRK1A is a constitutively active kinase
that autophosphorylates a tyrosine residue in its activation loop, after which it phosphorylates
its substrates on serine and threonine residues.[6] One of its key physiological substrates is the
transcription factor FKHR (FOX01).[7][8]

DYRKZ1A phosphorylates FKHR at Serine 329 (in human FKHR), a site distinct from the
phosphorylation sites targeted by the PI3K/Akt signaling pathway.[7][9] This phosphorylation
event has been shown to decrease the transcriptional activity of FKHR and influence its
subcellular localization, thereby playing a role in the regulation of gene expression.[8]
Understanding this pathway is critical for elucidating the cellular functions of DYRK1A and its
role in disease.
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DYRK1A phosphorylates FKHR (FOXO1) in the nucleus, leading to its inactivation.

Experimental Protocols

The following protocols provide a general framework for conducting in-vitro kinase assays
using Woodtide as a substrate for DYRK1A. Researchers should optimize these protocols for

their specific experimental conditions.

Protocol 1: Radioactive Kinase Assay using P81
Phosphocellulose Paper

This traditional method relies on the incorporation of radioactive 32P from [y-32P]ATP into the
Woodtide substrate.

Materials:

Recombinant human DYRK1A enzyme

Woodtide (AS-61743)

[y-2P]ATP

Kinase Assay Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgClz, 1 mM EGTA, 2 mM DTT,
0.01% Brij-35)
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100 mM ATP solution

75 mM Phosphoric Acid

P81 Phosphocellulose Paper

Scintillation Counter and Scintillation Fluid

Procedure:

Prepare a reaction mixture containing the desired concentration of Woodtide (e.g., 10-50
pHM) and recombinant DYRK1A in Kinase Assay Buffer.

Initiate the kinase reaction by adding a mixture of non-radioactive ATP and [y-32P]ATP to a
final concentration of approximately 100 uM.

Incubate the reaction at 30°C for a predetermined time (e.g., 10-30 minutes). The incubation
time should be within the linear range of the reaction.

Stop the reaction by spotting a portion of the reaction mixture onto a P81 phosphocellulose
paper square.

Wash the P81 papers three times for 5-10 minutes each in 75 mM phosphoric acid to
remove unincorporated [y-32P]ATP.

Perform a final wash with acetone and allow the papers to dry.

Quantify the incorporated radioactivity using a scintillation counter.
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Workflow for a radioactive in-vitro kinase assay using Woodtide.

Protocol 2: Non-Radioactive Kinase Assay using ADP-
Glo™ Assay

This commercially available assay from Promega measures kinase activity by quantifying the
amount of ADP produced during the kinase reaction.

Materials:
¢ Recombinant human DYRK1A enzyme

+ Woodtide (AS-61743)
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e ATP

Kinase Assay Buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgClz, 1 mM EGTA, 0.01% Brij-
35)[10]

ADP-Glo™ Kinase Assay Kit (Promega)

White, opaque 96-well plates
Procedure:

» In a 96-well plate, prepare a serial dilution of any inhibitors to be tested in the kinase assay
buffer.[10]

» Add a solution containing the DYRK1A enzyme and Woodtide substrate to each well.[10]

« Initiate the kinase reaction by adding ATP. The final ATP concentration should be at or near
the Km for DYRK1A.[10]

 Incubate the plate at 30°C for a predetermined time (e.g., 60 minutes).[10]

» Stop the kinase reaction and measure the amount of ADP produced by following the
manufacturer's instructions for the ADP-Glo™ Kinase Assay kit.[10] This typically involves
adding the ADP-GlIo™ Reagent to deplete the remaining ATP, followed by the addition of the
Kinase Detection Reagent to convert ADP to ATP and measure the newly synthesized ATP
via a luciferase reaction.

e Measure luminescence using a plate-reading luminometer.
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Workflow for a non-radioactive in-vitro kinase assay using the ADP-Glo™ system.

Conclusion

Woodtide (AS-61743) is an indispensable tool for the study of DYRK family kinases,
particularly DYRK1A. Its commercial availability from multiple suppliers and its well-defined
biochemical properties make it a reliable substrate for in-vitro kinase assays. The experimental
protocols provided in this guide, along with the overview of the relevant signaling pathway, offer
a solid foundation for researchers to investigate the activity and regulation of DYRK1A,
contributing to a deeper understanding of its role in health and disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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